5-(4-Benzyloxyphenyl)-2-fluorophenol, 95%

• IUPAC Name: 2-fluoro-5-(4-phenylmethoxyphenyl)phenol
• InChI: InChI=1S/C19H15FO2/c20-18-11-8-16(12-19(18)21)15-6-9-17(10-7-15)22-13-14-4-2-1-3-5-14/h1-12,21H,13H2
• InChI Key: VIMYYLQVAQQFAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=C(C=C3)F)O
• Molecular Formula: C19H15FO2
• DSSTOX Substance ID: DTXSID30684579
• Molecular Weight: 294.3 g/mol
• CAS RN: 1261982-03-9

Description

5-(4-Benzyloxyphenyl)-2-fluorophenol, 95% (5-BPF-95%) is an organic compound that is used in a variety of scientific research applications. It is a white powder that is soluble in organic solvents and is stable in air. 5-BPF-95% is a useful reagent for a wide range of reactions, including substitution reactions, oxidation reactions, and condensation reactions. It can also be used as a starting material in the synthesis of other compounds.

Scientific Research Applications

5-BPF-95% is widely used in scientific research applications, particularly in the field of organic synthesis. It is used as a reagent for a variety of reactions, including substitution reactions, oxidation reactions, and condensation reactions. It is also used as a starting material for the synthesis of other compounds. In addition, 5-BPF-95% is used in the synthesis of pharmaceuticals, agrochemicals, and other organic molecules.

Mechanism of Action

The mechanism of action of 5-BPF-95% is based on its ability to act as a reagent in a variety of organic reactions. In substitution reactions, it acts as a nucleophile, attacking the electrophilic carbon of the substrate. In oxidation reactions, it acts as an oxidizing agent, oxidizing the substrate. In condensation reactions, it acts as a condensing agent, reacting with the substrate to form a new bond.
Biochemical and Physiological Effects
5-BPF-95% is not known to have any biochemical or physiological effects. It is not known to interact with any biological molecules, and it is not known to be toxic to humans or animals. Therefore, 5-BPF-95% is considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-BPF-95% in laboratory experiments is its availability. It is a commercially available compound, and it can be synthesized relatively easily. In addition, it is stable in air and soluble in organic solvents, making it easy to work with. The main limitation of using 5-BPF-95% in laboratory experiments is its limited scope. It is not suitable for all types of reactions, and it is not suitable for the synthesis of all types of compounds.

Future Directions

There are a number of potential future directions for the use of 5-BPF-95% in scientific research. One potential application is in the synthesis of pharmaceuticals and agrochemicals. Another potential application is in the synthesis of new organic molecules for use in materials science. Additionally, 5-BPF-95% could be used in the synthesis of new catalysts for use in organic reactions. Finally, 5-BPF-95% could be used in the synthesis of new fluorescent dyes for use in biological imaging.

Synthesis Methods

5-BPF-95% is a commercially available compound that can be synthesized through a variety of methods. One of the most common methods is a two-step synthesis involving the reaction of 4-benzyloxybenzaldehyde with 2-fluorobenzoyl chloride in the presence of a base, such as potassium carbonate. The reaction produces 5-(4-benzyloxyphenyl)-2-fluorophenol, which is then purified and recrystallized to yield a 95% pure product.